Cas no 402601-45-0 (3H-Pyrazol-3-one,1,2-dihydro-5-methyl-4-(1-methylethyl)-)

• Product Name: 3H-Pyrazol-3-one,1,2-dihydro-5-methyl-4-(1-methylethyl)-
• CAS No: 402601-45-0
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• CID: 325892
• Update Time: 2024-01-28

3H-Pyrazol-3-one,1,2-dihydro-5-methyl-4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one,1,2-dihydro-5-methyl-4-(1-methylethyl)-
• 3H-Pyrazol-3-one, 1,2-dihydro-5-methyl-4-(1-methylethyl)- (9CI)
• 5-methyl-4-propan-2-yl-1,2-dihydropyrazol-3-one

• Inchi： 1S/C7H12N2O/c1-4(2)6-5(3)8-9-7(6)10/h4H,1-3H3,(H2,8,9,10)
• InChI Key： ATGBRCLYHXIDTH-UHFFFAOYSA-N
• SMILES： N1C(C)=C(C(C)C)C(=O)N1

Computed Properties

• Exact Mass: 140.095
• Monoisotopic Mass: 140.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1A^2